1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C15H21NO2
• Molecular Weight: 247.33 g/mol
• SMILES: CC(C)C1CN(CC1C(=O)O)CC2=CC=CC=C2
• InChI: InChI=1S/C15H21NO2/c1-11(2)13-9-16(10-14(13)15(17)18)8-12-6-4-3-5-7-12/h3-7,11,13-14H,8-10H2,1-2H3,(H,17,18)
• InChIKey: NAPCCAHFOLFWRQ-UHFFFAOYSA-N

1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid Properties & Procurement Specs

1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine carboxylic acid derivative characterized by a benzyl group at the N1 position, an isopropyl group at C4, and a carboxylic acid at C3, with a molecular formula of C15H21NO2 and a molecular weight of 247.33 g/mol . It is commercially available as a research chemical in defined stereoisomeric forms, including the racemic (3R,4R)/(3S,4S) mixture (CAS 1408226-47-0) and enantiopure (3S,4S) (CAS 2044705-41-9) and (3R,4R) (CAS 2165473-19-6) forms, with typical purities of 95% to 98% as verified by vendor specifications . Its physicochemical profile includes a computed LogP of 2.48 and a topological polar surface area of 40.54 Ų, which are relevant for predicting membrane permeability and solubility in medicinal chemistry workflows .

1 Defined stereoisomeric forms for chiral SAR workflows

2 Reported purity range supports reproducible enantiomer attribution

3 Computed lipophilicity profile for permeability research context

1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid: Why Substitution Fails

Generic substitution among pyrrolidine-3-carboxylic acid derivatives is not scientifically valid due to the critical influence of substituents on conformational rigidity, lipophilicity, and target engagement. The benzyl and isopropyl groups in 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid confer a specific 3D conformation and hydrophobicity profile that differs markedly from unsubstituted or mono-substituted analogs. For instance, the 1-benzyl substituent alone increases LogP by approximately 0.94 units compared to the parent 4-isopropylpyrrolidine-3-carboxylic acid (LogP ~0.89 ), which can significantly alter membrane partitioning and off-target binding [1]. Furthermore, the isopropyl group at C4 introduces steric bulk that restricts pyrrolidine ring puckering and influences the spatial orientation of the carboxylic acid, a factor known to be critical in the structure-activity relationships of pyrrolidine-based endothelin and NK-3 receptor antagonists [2]. Replacing this compound with a simpler analog lacking either the benzyl or isopropyl moiety would fundamentally alter its pharmacophore geometry and physicochemical properties, potentially leading to loss of potency or unexpected off-target effects in downstream assays.

Benzyl vs non-benzyl analog

Lipophilicity shift may alter membrane partitioning and off-target binding profiles.

Isopropyl steric bulk

Ring puckering and carboxylic acid orientation may differ, impacting pharmacophore geometry.

• [1] Molbase. 1-Benzyl-pyrrolidine-3-carboxylic acid properties. CAS 5731-18-0. Accessed 2026. View Source
• [2] Patent US8618303 B2. Pyrrolidine derivatives as NK-3 receptor antagonists. December 31, 2013. View Source

1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid vs Key Analogs: Quantitative Evidence

LogP-Driven Lipophilicity Enhancement vs Non-Benzylated Analog

The computed LogP of 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid is 2.48 , which represents a 1.59-unit increase in lipophilicity compared to the non-benzylated analog (3S,4S)-4-isopropylpyrrolidine-3-carboxylic acid (LogP = 0.89) . This difference is driven by the addition of the benzyl group, which also contributes to a higher topological polar surface area (TPSA) of 40.54 Ų versus 49.33 Ų for the non-benzylated analog. The elevated LogP suggests improved passive membrane permeability, while the moderate TPSA remains within drug-like range, making this compound a strategically balanced scaffold for optimizing both permeability and target binding in central nervous system or intracellular targets.

Lipophilicity Enhancement

Reported

LogP 2.48 vs 0.89 (Δ+1.59); TPSA 40.54 vs 49.33 Ų

Supports permeability difference for assay design

Computed values; confirm experimentally

Evidence Dimension	Computed Lipophilicity (LogP)
Target Compound Data	LogP = 2.48, TPSA = 40.54 Ų
Comparator Or Baseline	(3S,4S)-4-isopropylpyrrolidine-3-carboxylic acid: LogP = 0.89, TPSA = 49.33 Ų
Quantified Difference	ΔLogP = +1.59; ΔTPSA = -8.79 Ų
Conditions	Computed using in silico prediction models (vendor-reported)

Why This Matters

A ΔLogP >1 indicates a substantial difference in membrane permeability, which directly impacts cellular uptake and bioavailability in cell-based assays, guiding researchers to select the benzylated derivative for targets requiring enhanced passive diffusion.

Enantiopure Purity for Reproducible Chiral Assays

The (3S,4S) enantiomer of 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS 2044705-41-9) is supplied with a purity of 95-98% , while the (3R,4R) enantiomer (CAS 2165473-19-6) is available at 98% purity . This contrasts with the racemic mixture (CAS 1408226-47-0), which is offered at 95% purity . In the context of pyrrolidine-based pharmacophores, stereochemistry has been shown to be a critical determinant of receptor binding affinity; for example, in NK-3 receptor antagonists, specific stereoisomers of N-benzyl pyrrolidine derivatives exhibit differential antagonist potency [1]. Procuring an enantiopure form ensures that observed biological activity is attributable to a single stereoisomer, eliminating the confounding effects of racemic mixtures and enabling precise structure-activity relationship studies.

Enantiomeric Purity

Reported

(3S,4S) 95–98%; (3R,4R) 98%; racemic 95%

Enables stereospecific SAR studies

Vendor-specified; verify by chiral analysis

Evidence Dimension	Stereochemical Purity and Availability
Target Compound Data	(3S,4S): 95-98% purity; (3R,4R): 98% purity
Comparator Or Baseline	Racemic mixture (1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid): 95% purity
Quantified Difference	Enantiopure forms offer up to 3% higher purity and defined stereochemistry
Conditions	Commercial vendor specifications

Why This Matters

For researchers investigating stereospecific targets (e.g., GPCRs, enzymes), the availability of high-purity enantiopure forms directly impacts assay reproducibility and the validity of SAR conclusions, making it a procurement-critical differentiator.

• [1] Patent US8618303 B2. Pyrrolidine derivatives as NK-3 receptor antagonists. December 31, 2013. View Source

Optimized Molecular Weight for Ligand Efficiency

With a molecular weight of 247.33 g/mol , 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid occupies a strategic midpoint between small fragments (<200 Da) and larger lead-like molecules (>350 Da). This is 90.12 Da heavier than the non-benzylated analog (3S,4S)-4-isopropylpyrrolidine-3-carboxylic acid (MW = 157.21 g/mol) , and 42.08 Da heavier than 1-benzylpyrrolidine-3-carboxylic acid (MW = 205.25 g/mol) [1]. The incremental increase in molecular weight from the addition of the isopropyl group is 42.08 Da, which is within the optimal range for improving target affinity while maintaining favorable ligand efficiency metrics. This molecular weight, combined with a LogP of 2.48, places the compound well within Lipinski's Rule of Five (MW <500, LogP <5) and suggests it is an ideal scaffold for further optimization in lead generation campaigns.

Ligand Efficiency MW

Class-level inference

247.33 g/mol, between fragments and leads

Supports fragment-to-lead exploration

Favorable for ligand efficiency assessment

Evidence Dimension	Molecular Weight
Target Compound Data	247.33 g/mol
Comparator Or Baseline	(3S,4S)-4-isopropylpyrrolidine-3-carboxylic acid: 157.21 g/mol; 1-benzylpyrrolidine-3-carboxylic acid: 205.25 g/mol
Quantified Difference	+90.12 g/mol vs. non-benzylated; +42.08 g/mol vs. non-isopropyl benzyl analog
Conditions	Calculated from molecular formula C15H21NO2

Why This Matters

The molecular weight is a primary driver of ligand efficiency; this compound's intermediate size allows for meaningful SAR exploration without prematurely exceeding drug-like property thresholds, making it a cost-effective starting point for medicinal chemistry programs.

• [1] Molbase. 1-Benzyl-pyrrolidine-3-carboxylic acid properties. CAS 5731-18-0. Accessed 2026. View Source

1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid: Optimal Application Scenarios

Chiral Building Block for NK-3/Endothelin Antagonists

Given the established role of N-benzyl pyrrolidine derivatives as NK-3 receptor antagonists [1], the high-purity (95-98%) enantiopure (3S,4S) or (3R,4R) forms of 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid are ideal starting materials for synthesizing stereospecific antagonists. The benzyl group provides a key pharmacophoric element for receptor binding, while the isopropyl group introduces steric hindrance that can be exploited to modulate subtype selectivity. Researchers should prioritize the enantiopure form (CAS 2044705-41-9 or 2165473-19-6) over the racemate to ensure that SAR studies are not confounded by the opposite enantiomer.

Lipophilicity Optimization in CNS Drug Discovery Programs

The computed LogP of 2.48 positions 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid as a scaffold with balanced lipophilicity for crossing the blood-brain barrier. This property is 1.59 LogP units higher than the non-benzylated analog, indicating significantly enhanced passive permeability. Researchers developing CNS-penetrant small molecules can leverage this compound as a core template, confident that its baseline lipophilicity is within the optimal range (LogP 2-4) for CNS drugs, thus reducing the need for extensive property optimization in early lead generation.

Fragment-to-Lead Optimization with Favorable Ligand Efficiency

With a molecular weight of 247.33 g/mol , this compound serves as an advanced intermediate or 'privileged scaffold' for fragment-to-lead campaigns. Its size is sufficiently large to probe deeper binding pockets compared to smaller fragments (e.g., 4-isopropylpyrrolidine-3-carboxylic acid, MW 157.21), yet it remains well below the 350 Da threshold where ligand efficiency often declines. This makes it a cost-effective choice for medicinal chemists seeking to rapidly explore chemical space around a pyrrolidine core without incurring the synthetic and property liabilities associated with larger, more complex leads.

Calibration Standard for Chiral HPLC Method Development

The commercial availability of both racemic (CAS 1408226-47-0) and enantiopure (3S,4S and 3R,4R) forms of 1-Benzyl-4-(propan-2-yl)pyrrolidine-3-carboxylic acid at defined purities (95-98%) enables their use as analytical standards. Analytical chemistry groups can employ the racemate to develop and validate chiral HPLC separation methods, using the enantiopure standards to confirm retention times and resolution. This application is directly supported by the quantifiable differences in stereochemical composition and purity among the available forms.

Application

Selection Property

Validation Focus

Chiral building block for NK-3/endothelin antagonist research

Stereochemical purity and enantiopure availability

Verify enantiomeric excess and assignment

Lipophilicity optimization in CNS drug discovery research

Computed lipophilicity (LogP) and TPSA profile

Validate permeability in cellular assays

Fragment-to-lead optimization research

Molecular weight for ligand efficiency

Assess ligand efficiency metrics

Chiral HPLC method development standard

Availability of racemic and enantiopure forms

Confirm retention times and resolution

• [1] Patent US8618303 B2. Pyrrolidine derivatives as NK-3 receptor antagonists. December 31, 2013. View Source